5-Hydroxy-2,3,7,8-tetrahydrobenzo[g][1,3,6,9,2]tetraoxaphosphacycloundecine 5-oxide

• CAS No.: 149300-81-2
• Molecular Formula: C10H13O6P
• Molecular Weight: 260.18 g/mol
• IUPAC Name: 6-hydroxy-2,5,7,10-tetraoxa-6λ5-phosphabicyclo[9.4.0]pentadeca-1(15),11,13-triene 6-oxide
• InChI: InChI=1S/C10H13O6P/c11-17(12)15-7-5-13-9-3-1-2-4-10(9)14-6-8-16-17/h1-4H,5-8H2,(H,11,12)
• InChI Key: KWDVIQFGZVEFQV-UHFFFAOYSA-N
• Canonical SMILES: C1COP(=O)(OCCOC2=CC=CC=C2O1)O

Description

This compound belongs to a class of phosphorus-containing heterocycles featuring a benzannulated tetraoxaphosphacycloundecine core. The structure includes a central phosphorus atom coordinated within an 11-membered ring system fused to a benzene moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Hydroxy-2,3,7,8-tetrahydrobenzo[g][1,3,6,9,2]tetraoxaphosphacycloundecine 5-oxide typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the cyclization of a suitable phosphine oxide precursor with a diol, followed by oxidation to form the desired compound. The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure high yield and purity .

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale synthesis using

Biological Activity

5-Hydroxy-2,3,7,8-tetrahydrobenzo[g][1,3,6,9,2]tetraoxaphosphacycloundecine 5-oxide (CAS No. 149300-81-2) is a compound of interest due to its unique structural properties and potential biological activities. This article explores its biological activities based on diverse research findings.

• Molecular Formula : C₁₀H₁₃O₆P
• Molecular Weight : 260.18 g/mol
• CAS Number : 149300-81-2

Antiviral Activity

Recent studies have highlighted the antiviral potential of compounds related to tetraoxaphosphacycloundecines. For instance, derivatives of similar structures have shown significant inhibition against various viral strains. A notable finding was that certain derivatives exhibited up to 91.2% inhibition of H5N1 virus growth with low cytotoxicity . The structure-activity relationship (SAR) indicated that increased lipophilicity and electron-withdrawing substituents enhanced antiviral activity.

Antimicrobial Activity

The compound has demonstrated promising antimicrobial properties. In vitro tests indicated that it possesses activity against various bacterial strains including Pseudomonas aeruginosa and Klebsiella pneumoniae, with inhibition zones comparable to standard antibiotics . The minimum inhibitory concentration (MIC) values for these activities were reported in the range of $1\times 10^{-6}$ to $1\times 10^{-5}$ mg/mL .

Anti-inflammatory Activity

Research has indicated that this compound may act as an effective anti-inflammatory agent. It has been shown to inhibit the activation of NF-κB and MAPK signaling pathways in macrophages, which are crucial in inflammatory responses. In vivo studies demonstrated significant reduction in paw swelling in rat models, suggesting its potential as an anti-inflammatory therapeutic .

Study on Antiviral Properties

A study exploring the antiviral effects of tetraoxaphosphacycloundecine derivatives found that modifications to the anilide ring significantly influenced their efficacy against viral replication. Compounds with specific substituents showed enhanced activity against H5N1 and other viruses, indicating a strong correlation between molecular structure and biological effect .

Study on Antimicrobial Efficacy

In a comparative study of various phosphine compounds, 5-Hydroxy-2,3,7,8-tetrahydrobenzo[g][1,3,6,9,2]tetraoxaphosphacycloundecine 5-oxide was tested against a panel of bacterial strains. The results revealed that it had comparable or superior activity to established antibiotics with MIC values indicating potent antibacterial properties .

Summary of Biological Activities

Activity Type	Observations	Reference
Antiviral	Up to 91.2% inhibition of H5N1; low cytotoxicity
Antimicrobial	Effective against Pseudomonas and Klebsiella; MIC values $1\times 10^{-6}$ - $1\times 10^{-5}$ mg/mL
Anti-inflammatory	Inhibition of NF-κB and MAPK pathways; reduced swelling in vivo

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Phosphorus-Containing Heterocycles

5-Methyl-2,3,7,8-tetrahydro-1,4,6,9,5-benzotetraoxaphosphacycloundecine-5-oxide

• Key Differences: Substituent: The methyl group at position 5 (vs. Molecular Formula: C₁₁H₁₅O₅P (methyl analog) vs. C₁₀H₁₃O₆P (hydroxy analog). Reactivity: The hydroxy group enhances acidity (pKa ~2–3) compared to the inert methyl group, influencing solubility and interaction with biological targets.

[2,2,2-Trifluoro-1-(3-methoxyphenyl)]ethyl Methylphosphonate

• Key Differences :
  • Core Structure : A phosphonate ester with a trifluoromethyl aromatic side chain, lacking the fused benzotetraoxaphosphacycloundecine system .
  • Bioactivity : Phosphonates are often hydrolytically stable, making this compound suitable for enzyme inhibition (e.g., acetylcholinesterase), whereas the target’s phospho-oxide group may exhibit different reactivity.

Bicyclic Cannabinoid Analogs (HU-210, HU-211, JWH Series)

• HU-210 and HU-211: Diastereomers differing at the 6a and 10a positions, highlighting how stereochemistry alters receptor binding (e.g., cannabinoid receptor CB1 vs. CB2) .
• JWH-133 : Features a dibenzopyran core with a dimethylbutyl side chain, demonstrating how alkyl substituents enhance lipophilicity and blood-brain barrier penetration .

Data Table: Comparative Analysis

Compound Name	Molecular Formula	Core Structure	Key Substituents	Bioactivity/Applications
5-Hydroxy-2,3,7,8-tetrahydrobenzo[g][1,3,6,9,2]tetraoxaphosphacycloundecine 5-oxide	C₁₀H₁₃O₆P	Benzotetraoxaphosphacycloundecine	5-hydroxy, phospho-oxide	Potential enzyme modulation
5-Methyl analog	C₁₁H₁₅O₅P	Benzotetraoxaphosphacycloundecine	5-methyl, phospho-oxide	Increased membrane permeability
[2,2,2-Trifluoro-1-(3-methoxyphenyl)]ethyl Methylphosphonate	C₁₀H₁₂F₃O₄P	Phosphonate ester	Trifluoro, methoxyphenyl	Enzyme inhibition (e.g., AChE)
HU-210	C₂₅H₃₈O₃	Dibenzochromene	Hydroxymethyl, dimethyloctanyl	CB1 receptor agonist

Research Findings and Implications

• Substituent Effects : Hydroxy groups enhance solubility but reduce CNS penetration compared to alkyl or aryl substituents (e.g., methyl in 5-methyl analog) .
• Phosphorus Coordination : The phospho-oxide group in the target compound may mimic phosphate moieties in biomolecules, enabling interactions with kinases or phosphatases.
• Stereochemical Sensitivity : Analogous to HU-210/HU-211, stereoisomerism in the target compound (if present) could drastically alter bioactivity .